Cas no 2229621-29-6 (1,3-oxazol-5-ylmethanesulfonyl fluoride)

• Product Name: 1,3-oxazol-5-ylmethanesulfonyl fluoride
• CAS No: 2229621-29-6
• MF: C₄H₄FNO₃S
• MW: 165.142863273621
• CID: 6615883
• PubChem ID: 165661729
• Update Time: 2025-06-25

1,3-oxazol-5-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1,3-oxazol-5-ylmethanesulfonyl fluoride
• EN300-1995005
• 2229621-29-6

• Inchi： 1S/C4H4FNO3S/c5-10(7,8)2-4-1-6-3-9-4/h1,3H,2H2
• InChI Key： NDTYQZJCYXXNJK-UHFFFAOYSA-N
• SMILES： S(CC1=CN=CO1)(=O)(=O)F

Computed Properties

• Exact Mass: 164.98959233g/mol
• Monoisotopic Mass: 164.98959233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.6Ų

Additional information on 1,3-oxazol-5-ylmethanesulfonyl fluoride

Introduction to 1,3-oxazol-5-ylmethanesulfonyl fluoride (CAS No: 2229621-29-6)

1,3-oxazol-5-ylmethanesulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No) 2229621-29-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their utility in synthetic chemistry, particularly in the introduction of sulfonyl groups into molecular frameworks. The presence of an oxazole ring in its structure imparts unique reactivity and stability, making it a valuable intermediate in the development of various chemical entities.

The structure of 1,3-oxazol-5-ylmethanesulfonyl fluoride features a five-membered heterocyclic ring containing oxygen and nitrogen atoms, which is a hallmark of oxazole derivatives. This core structure is further functionalized with a methanesulfonyl group and a fluorine atom at the 5-position. The fluorine substituent is particularly noteworthy, as it enhances the electrophilicity of the sulfonyl group, facilitating its participation in nucleophilic substitution reactions. These characteristics make the compound an attractive choice for chemists engaged in medicinal chemistry and drug discovery.

In recent years, sulfonyl fluorides have been extensively studied due to their broad spectrum of applications. One of the most compelling aspects of sulfonyl fluorides is their ability to serve as versatile synthons for introducing sulfonyl groups into target molecules. This functionality is crucial in pharmaceutical synthesis, where sulfonyl groups are often incorporated into drug candidates to enhance binding affinity, metabolic stability, and overall pharmacological activity. The reactivity of 1,3-oxazol-5-ylmethanesulfonyl fluoride makes it particularly useful in these transformations.

One of the most significant applications of 1,3-oxazol-5-ylmethanesulfonyl fluoride lies in its use as a sulfonating agent. In this capacity, it can be employed to introduce sulfonyl groups onto a wide range of nucleophiles, including amines, alcohols, and thiols. The high reactivity of the sulfonyl fluoride moiety ensures that these reactions proceed efficiently under mild conditions, often with high yields and selectivity. This makes it an indispensable tool for synthetic chemists working on complex molecular architectures.

The pharmaceutical relevance of 1,3-oxazol-5-ylmethanesulfonyl fluoride cannot be overstated. Sulfonyl-containing compounds are prevalent in many FDA-approved drugs due to their favorable pharmacokinetic properties and biological activity. For instance, sulfonylureas are widely used as antidiabetic agents, while sulfonamides are well-known for their antibacterial properties. The ability to efficiently incorporate sulfonyl groups into new molecular entities using 1,3-oxazol-5-ylmethanesulfonyl fluoride opens up numerous possibilities for drug development.

Recent advancements in synthetic methodologies have further highlighted the importance of 1,3-oxazol-5-ylmethanesulfonyl fluoride. For example, transition-metal-catalyzed cross-coupling reactions have been employed to extend the utility of this compound beyond simple sulfonation reactions. These reactions allow for the introduction of diverse functional groups onto the sulfonamide core, enabling the creation of highly complex and structurally diverse molecules. Such innovations are critical for developing novel therapeutic agents with improved efficacy and reduced side effects.

The chemical properties of 1,3-oxazol-5-ylmethanesulfonyl fluoride also make it a valuable reagent in materials science and agrochemical research. Its ability to participate in various organic transformations has been leveraged to synthesize advanced materials with tailored properties. Additionally, its role as a building block in agrochemical synthesis has been explored, particularly in the development of new herbicides and pesticides that exhibit enhanced environmental compatibility.

In conclusion, 1,3-oxazol-5-ylmethanesulfonyl fluoride (CAS No: 2229621-29-6) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists engaged in pharmaceutical research. As our understanding of organic chemistry continues to evolve, 1,3-oxazol-5-y l methanesulfony lfluoride will undoubtedly play an increasingly important role in shaping the future of chemical innovation.